2-Propanone, 1-[3-hydroxypyrido[2,3-b]pyrazin-2(1H)-ylidene]-

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• IUPAC Name: 2-[(Z)-2-hydroxyprop-1-enyl]-4H-pyrido[2,3-b]pyrazin-3-one
• InChI: InChI=1S/C10H9N3O2/c1-6(14)5-8-10(15)13-9-7(12-8)3-2-4-11-9/h2-5,14H,1H3,(H,11,13,15)/b6-5-
• InChI Key: RXQGUFCQHYXISE-WAYWQWQTSA-N
• Isomeric SMILES: C/C(=C/C1=NC2=C(NC1=O)N=CC=C2)/O
• Canonical SMILES: CC(=CC1=NC2=C(NC1=O)N=CC=C2)O

Description

2-Propanone, 1-[3-hydroxypyrido[2,3-b]pyrazin-2(1H)-ylidene]- is an organic compound with a complex structure that includes both a pyridine and a pyrazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Propanone, 1-[3-hydroxypyrido[2,3-b]pyrazin-2(1H)-ylidene]- typically involves multi-step organic reactions. One common method starts with the preparation of the pyrido[2,3-b]pyrazine core, which can be synthesized through a cyclization reaction involving appropriate precursors such as 2-aminopyridine and glyoxal. The hydroxyl group is then introduced via a hydroxylation reaction, and the final step involves the formation of the ylidene group through a condensation reaction with 2-propanone under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of green chemistry principles to reduce the use of hazardous reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

2-Propanone, 1-[3-hydroxypyrido[2,3-b]pyrazin-2(1H)-ylidene]- can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to remove the ylidene group, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group can be replaced by other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Thionyl chloride in dichloromethane.

Major Products

Oxidation: Formation of a ketone derivative.

Reduction: Formation of a fully reduced pyrido[2,3-b]pyrazine derivative.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, derivatives of this compound are studied for their potential as enzyme inhibitors or as probes for studying biological pathways. The presence of the pyrido[2,3-b]pyrazine core makes it a candidate for interactions with various biological targets.

Medicine

In medicinal chemistry, this compound and its derivatives are investigated for their potential therapeutic properties. They may exhibit activity against certain diseases due to their ability to interact with specific enzymes or receptors.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as improved thermal stability or enhanced electronic characteristics.

Mechanism of Action

The mechanism by which 2-Propanone, 1-[3-hydroxypyrido[2,3-b]pyrazin-2(1H)-ylidene]- exerts its effects depends on its specific application. In medicinal chemistry, it may act by inhibiting enzymes or binding to receptors, thereby modulating biological pathways. The molecular targets could include kinases, proteases, or other enzymes involved in disease processes. The pathways involved would depend on the specific biological context and the nature of the interactions between the compound and its targets.

Comparison with Similar Compounds

Similar Compounds

• 2-Propanone, 1-[3-hydroxypyrido[2,3-b]pyrimidin-2(1H)-ylidene]-
• 2-Propanone, 1-[3-hydroxypyrido[2,3-b]quinoxalin-2(1H)-ylidene]-

Uniqueness

2-Propanone, 1-[3-hydroxypyrido[2,3-b]pyrazin-2(1H)-ylidene]- is unique due to the specific arrangement of its functional groups and the presence of both pyridine and pyrazine rings. This structural uniqueness can lead to distinct chemical reactivity and biological activity compared to similar compounds. The presence of the hydroxyl group and the ylidene moiety also provides additional sites for chemical modification, allowing for the synthesis of a wide range of derivatives with potentially diverse properties.

This detailed overview provides a comprehensive understanding of 2-Propanone, 1-[3-hydroxypyrido[2,3-b]pyrazin-2(1H)-ylidene]- and its significance in various fields